2-Cyano-4-(5-fluoro-2-methylphenyl)phenol, 95%

• IUPAC Name: 5-(5-fluoro-2-methylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO/c1-9-2-4-12(15)7-13(9)10-3-5-14(17)11(6-10)8-16/h2-7,17H,1H3
• InChI Key: XAVFTQVBFSSIKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H10FNO
• DSSTOX Substance ID: DTXSID90684696
• Molecular Weight: 227.23 g/mol
• CAS RN: 1261891-16-0

Description

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) is a phenolic compound that has been used in numerous scientific research applications. It is an important intermediate in the synthesis of various compounds and is also known as 2-cyano-4-(5-fluoro-2-methylphenyl)phenol (95%). This compound has been studied extensively in the fields of medicinal chemistry, chemical synthesis, and biochemistry.

Scientific Research Applications

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) has been used in numerous scientific research applications. It has been used as a starting material in the synthesis of various compounds, such as 2-cyano-3-(3-fluoro-2-methylphenyl)propionic acid (95%), 2-cyano-4-(2-methylphenyl)phenol (95%), and 2-cyano-3-(5-fluoro-2-methylphenyl)propionic acid (95%). It has also been used in the synthesis of novel inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, it has been used in the synthesis of inhibitors of the enzyme cytochrome P450 (CYP450), which is involved in the metabolism of drugs and xenobiotics.

Mechanism of Action

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) acts as a substrate for the enzyme cyclooxygenase-2 (COX-2). This enzyme catalyzes the conversion of arachidonic acid to prostaglandins and thromboxanes, which are involved in the regulation of inflammation and blood clotting. The inhibition of COX-2 by 2-cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) results in the reduction of prostaglandin and thromboxane production, which can lead to anti-inflammatory and anticoagulant effects.
Biochemical and Physiological Effects
2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) has been shown to have anti-inflammatory and anticoagulant effects in various animal models. In addition, it has been shown to inhibit the enzyme cytochrome P450 (CYP450), which is involved in the metabolism of drugs and xenobiotics. This inhibition can lead to increased bioavailability of drugs and xenobiotics, as well as increased efficacy of drug therapies.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) is a useful compound for scientific research due to its stability and low toxicity. It is also relatively inexpensive and easy to synthesize. However, it is important to note that this compound can be toxic in high concentrations, and proper safety protocols should be followed when handling it.

Future Directions

The potential future directions for 2-cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) include further research into its anti-inflammatory and anticoagulant effects, as well as its ability to inhibit the enzyme cytochrome P450 (CYP450). Additionally, further research into its potential use as a starting material in the synthesis of various compounds is warranted. Finally, further research into its potential use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) is also of interest.

Synthesis Methods

2-Cyano-4-(5-fluoro-2-methylphenyl)phenol (95%) can be synthesized from 4-fluoro-2-methylphenol (95%) and potassium cyanide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 80-100 °C. The reaction is complete after about one hour, and the product is isolated and purified by column chromatography.